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Compound of Interest

Compound Name: Ethylaluminum dichloride

Cat. No.: B1219992 Get Quote

Ethylaluminum Dichloride: A Comprehensive
Technical Guide
CAS Number: 563-43-9

This technical guide provides an in-depth overview of ethylaluminum dichloride (EADC), a

versatile organoaluminum compound widely utilized in chemical synthesis and catalysis. This

document is intended for researchers, scientists, and professionals in drug development and

related fields, offering detailed information on its chemical properties, molecular structure, and

key applications, including experimental protocols.

Core Chemical and Physical Properties
Ethylaluminum dichloride is a colorless to pale yellow liquid or solid, depending on the

temperature. It is a highly reactive and pyrophoric compound, igniting spontaneously in air and

reacting violently with water.[1][2][3][4] It is soluble in aromatic and saturated aliphatic and

cycloaliphatic hydrocarbons.[2]

The following table summarizes the key quantitative data for ethylaluminum dichloride:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1219992?utm_src=pdf-interest
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/3373
https://www.nouryon.com/globalassets/inriver/resources/pds-eadc-polymer-production-glo-en.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB1476899_EN.htm
https://www.echemi.com/products/pid_Seven438-ethylaluminumdichloride.html
https://www.nouryon.com/globalassets/inriver/resources/pds-eadc-polymer-production-glo-en.pdf
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂H₅AlCl₂ [4][5][6][7]

Molecular Weight 126.95 g/mol [7]

CAS Number 563-43-9 [5][6][7]

Appearance
Colorless to pale yellow

liquid/solid
[2][4][5][6]

Melting Point 32 °C (90 °F) [3][5]

Boiling Point 194 °C (381 °F) at 760 mmHg [1][5]

Density 1.227 g/cm³ at 35 °C (95 °F) [1][5]

Vapor Pressure 7.0 hPa at 60 °C [6]

16.0 hPa at 80 °C [6]

40 hPa at 100 °C [6]

92 hPa at 120 °C [6]

Viscosity 2.3 mPa·s at 30 °C [6]

1.9 mPa·s at 40 °C [6]

3.7 mPa·s at 50 °C [6]

Heat of Hydrolysis 2806 kJ/kg at 25 °C [6]

Heat of Vaporization 164 kJ/kg at 1 bar [6]

Specific Heat 1.23 J/g·K at 25 °C [6]

Molecular Structure
In the condensed phase and in non-coordinating solvents, ethylaluminum dichloride exists

predominantly as a dimer with the formula (C₂H₅AlCl₂)₂.[4][5][8] The structure consists of two

aluminum centers bridged by two chlorine atoms. This dimeric structure features a four-

membered ring of alternating aluminum and chlorine atoms. Each aluminum atom is
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tetrahedrally coordinated, bonded to an ethyl group, a terminal chlorine atom, and two bridging

chlorine atoms.[4][8]
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Caption: Dimeric structure of ethylaluminum dichloride.

Experimental Protocols
Ethylaluminum dichloride is a key reagent and catalyst in various organic transformations.

Below are detailed methodologies for some of its significant applications.

Lewis Acid-Promoted [2+2] Cycloaddition
This protocol details the use of ethylaluminum dichloride as a Lewis acid to promote the

cycloaddition of a ketene with an alkene. The following is adapted from a procedure published

in Organic Syntheses.[9]

Reaction Scheme: Diphenylketene + Cyclopentene --(EtAlCl₂)--> 7,7-

Diphenylbicyclo[3.2.0]heptan-6-one
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Materials:

Diphenylacetyl chloride

Triethylamine

Cyclopentene

Ethylaluminum dichloride (1 M solution in hexanes)

Anhydrous dichloromethane

Diethyl ether

Hexanes

Deionized water

3 M NaOH

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

Preparation of the Reaction Flask: A 250 mL three-necked round-bottom flask equipped with

a magnetic stir bar, a rubber septum, and a reflux condenser is oven-dried and flushed with

nitrogen.

Generation of Diphenylketene: To the flask, add diphenylacetyl chloride (e.g., 9.23 g, 40.0

mmol) and anhydrous dichloromethane (100 mL). Cool the solution to 0 °C in an ice bath.

Add triethylamine (e.g., 5.6 mL, 40.0 mmol) dropwise via syringe over 10 minutes. The

solution will turn a canary yellow color, and a white solid (triethylammonium chloride) will

precipitate. Stir the reaction mixture at 0 °C for 30 minutes.

Cycloaddition: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Add

cyclopentene (e.g., 7.0 mL, 79.2 mmol) dropwise.
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Addition of Ethylaluminum Dichloride: In a separate, dry, nitrogen-flushed addition funnel,

place the ethylaluminum dichloride solution in hexanes (e.g., 95.0 mL, 95.0 mmol). Add

the ethylaluminum dichloride solution dropwise to the reaction mixture over approximately

50 minutes, maintaining the temperature at -78 °C. The mixture will become a dark red/black

color.

Reaction Time: Stir the reaction mixture at -78 °C for an additional hour after the addition is

complete.

Quenching: Quench the reaction by slowly adding triethylamine (5 mL) down the walls of the

flask, followed by the dropwise addition of deionized water (20 mL) over 15 minutes.

Workup: Remove the cooling bath and allow the reaction to warm to room temperature. Add

diethyl ether (100 mL) and 1 M HCl (100 mL). Transfer the mixture to a separatory funnel,

separate the layers, and extract the aqueous layer with dichloromethane. Combine the

organic layers, wash with saturated sodium bicarbonate solution, and dry over anhydrous

magnesium sulfate.

Purification: Filter the drying agent and concentrate the solution under reduced pressure.

The crude product can be purified by column chromatography on silica gel using a mixture of

ethyl acetate and hexanes as the eluent.
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Caption: Workflow for the [2+2] cycloaddition reaction.
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Ziegler-Natta Polymerization
Ethylaluminum dichloride is a crucial component in Ziegler-Natta catalyst systems for the

polymerization of olefins. It often acts as a co-catalyst and can be involved in the preparation of

the solid catalyst support.[10][11][12]

General Principle: A typical Ziegler-Natta catalyst system consists of a transition metal

compound (e.g., titanium tetrachloride) and an organoaluminum compound (the co-catalyst).

The preparation of the catalyst often involves the reaction of a magnesium compound with an

aluminum alkyl halide to form a magnesium chloride support, which is then treated with the

titanium compound.

Example of Catalyst Preparation (Illustrative):

Support Preparation: A magnesium hydrocarbyloxy compound is reacted with a chlorinating

agent, such as ethylaluminum dichloride, in a non-polar hydrocarbon solvent. This reaction

produces a solution containing a magnesium-aluminum complex.[13]

Impregnation: The resulting solution is then used to impregnate a porous particulate support

material, such as silica.

Titanation: The impregnated support is then treated with a chlorine-containing tetravalent

titanium compound, like titanium tetrachloride.

Activation: The final solid catalyst is then used in the polymerization reaction in conjunction

with a co-catalyst, which can be an aluminum alkyl such as triethylaluminum.

The specific ratios of reactants, reaction times, and temperatures are critical for the catalyst's

activity and the properties of the resulting polymer and are often proprietary.

Friedel-Crafts Acylation
Ethylaluminum dichloride can be used as a Lewis acid catalyst in Friedel-Crafts acylation

reactions, particularly for the acylation of alkenes.[14]

General Reaction: Alkene + Acyl Halide --(EtAlCl₂)--> α,β-Unsaturated Ketone

Illustrative Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://scispace.com/pdf/heterogeneous-ziegler-natta-catalysts-with-various-sizes-of-37ex71kouy.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20180627/patents/EP3339333NWA1/document.pdf
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0040-1720078.pdf
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://patents.google.com/patent/EP1265934B1/en
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jo00148a032
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: A solution of the alkene in an inert solvent (e.g., dichloromethane) is

prepared in a dry, nitrogen-flushed reaction vessel and cooled to a low temperature (e.g., -78

°C to 0 °C).

Catalyst Addition: Ethylaluminum dichloride is added to the alkene solution.

Acyl Halide Addition: The acyl halide is added dropwise to the reaction mixture.

Reaction and Workup: The reaction is stirred for a specified time at the low temperature and

then quenched with water or a dilute acid. The product is extracted with an organic solvent,

and the organic layer is washed, dried, and concentrated. The product is then purified,

typically by chromatography or distillation.

The use of ethylaluminum dichloride in these reactions can offer advantages in terms of

reactivity and selectivity compared to other Lewis acids.[14][15]

Safety and Handling
Ethylaluminum dichloride is a hazardous substance that requires special handling

procedures.

Pyrophoric: It ignites spontaneously upon contact with air.[1][2][3][4]

Water Reactive: It reacts violently with water, releasing flammable ethane gas and corrosive

hydrogen chloride fumes.[1][2][3][4]

Corrosive: It can cause severe burns to the skin and eyes.[5]

All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) in a

well-ventilated fume hood. Appropriate personal protective equipment, including flame-

retardant laboratory coats, safety glasses, and chemical-resistant gloves, must be worn.[9]

Storage should be in a cool, dry place away from sources of ignition and incompatible

materials.[6]

This guide provides a foundational understanding of ethylaluminum dichloride for scientific

and research applications. For specific experimental applications, it is crucial to consult the

primary literature and relevant safety data sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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